Cas no 58177-82-5 (tert-butyl (2R)-2-(2R)-2-aminopropanamidopropanoate)

• Product Name: tert-butyl (2R)-2-(2R)-2-aminopropanamidopropanoate
• CAS No: 58177-82-5
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 342892
• PubChem ID: 92983032
• Update Time: 2025-05-22

tert-butyl (2R)-2-(2R)-2-aminopropanamidopropanoate Chemical and Physical Properties

Names and Identifiers

• D-Alanine, D-alanyl-, 1,1-dimethylethyl ester
• tert-butyl (2R)-2-(2R)-2-aminopropanamidopropanoate
• EN300-963317
• SCHEMBL20789026
• tert-butyl (2R)-2-[(2R)-2-aminopropanamido]propanoate
• 58177-82-5

• Inchi： 1S/C10H20N2O3/c1-6(11)8(13)12-7(2)9(14)15-10(3,4)5/h6-7H,11H2,1-5H3,(H,12,13)/t6-,7-/m1/s1
• InChI Key： SVLVBJGAHGTROD-RNFRBKRXSA-N
• SMILES： O(C([C@@H](C)NC([C@@H](C)N)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 216.147
• Monoisotopic Mass: 216.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4A^2
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on tert-butyl (2R)-2-(2R)-2-aminopropanamidopropanoate

Comprehensive Overview of tert-butyl (2R)-2-(2R)-2-aminopropanamidopropanoate (CAS No. 58177-82-5)

tert-butyl (2R)-2-(2R)-2-aminopropanamidopropanoate (CAS No. 58177-82-5) is a chiral compound widely utilized in pharmaceutical synthesis and biochemical research. Its unique stereochemical properties make it a valuable intermediate in the production of peptides and other bioactive molecules. The compound's tert-butyl ester group enhances its stability, while the (2R)-2-aminopropanamido moiety contributes to its reactivity in coupling reactions. Researchers often employ this compound in asymmetric synthesis due to its high enantiomeric purity, which is critical for developing therapeutics with minimal side effects.

In recent years, the demand for chiral intermediates like tert-butyl (2R)-2-(2R)-2-aminopropanamidopropanoate has surged, driven by advancements in peptide-based drug discovery and targeted therapies. A growing trend in the pharmaceutical industry is the use of green chemistry principles to synthesize such compounds, reducing environmental impact. This aligns with global efforts to promote sustainable manufacturing practices. Additionally, the compound's role in proteomics research has gained attention, as scientists explore its potential in identifying novel biomarkers for diseases like cancer and neurodegenerative disorders.

The synthesis of tert-butyl (2R)-2-(2R)-2-aminopropanamidopropanoate typically involves multi-step organic reactions, including amide bond formation and esterification. Its CAS No. 58177-82-5 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance. Analytical techniques such as HPLC and NMR spectroscopy are commonly used to verify its purity and stereochemistry. These methods ensure the compound meets stringent quality standards required for preclinical and clinical applications.

One of the most frequently asked questions about tert-butyl (2R)-2-(2R)-2-aminopropanamidopropanoate revolves around its storage conditions. The compound is typically stored at 2-8°C in a dry environment to prevent degradation. Another common query concerns its solubility profile, which includes compatibility with polar solvents like DMSO and methanol. These properties are crucial for researchers designing experimental protocols involving this intermediate.

From an industrial perspective, tert-butyl (2R)-2-(2R)-2-aminopropanamidopropanoate is often discussed in the context of scale-up challenges. Optimizing its production while maintaining cost-efficiency remains a key focus for manufacturers. Recent innovations in continuous flow chemistry have shown promise in addressing these challenges, enabling higher yields and reduced waste generation. Such developments are particularly relevant given the increasing emphasis on circular economy models in the chemical sector.

In conclusion, tert-butyl (2R)-2-(2R)-2-aminopropanamidopropanoate (CAS No. 58177-82-5) represents a versatile building block in modern organic synthesis. Its applications span from drug development to bioconjugation strategies, reflecting the compound's broad utility. As research continues to uncover new therapeutic targets, the importance of high-quality chiral intermediates like this will only grow, solidifying their position in the future of precision medicine and biopharmaceutical innovation.